Cas no 81762-92-7 (Loxoprofen Impurity 11)

Loxoprofen Impurity 11 structure
Loxoprofen Impurity 11 structure
Product Name:Loxoprofen Impurity 11
CAS No:81762-92-7
MF:C16H20O3
MW:260.328205108643
CID:4764915
Update Time:2024-01-24

Loxoprofen Impurity 11 Chemical and Physical Properties

Names and Identifiers

    • Loxoprofen impurity 7/2-(4-(2-oxo cyclopentylmethyl)phenyl)propionic acidmethyl ester
    • Loxoprofen Related Compound
    • Benzeneacetic acid, α-methyl-4-[(2-oxocyclopentyl)methyl]-, methyl ester
    • Methyl α-methyl-4-[(2-oxocyclopentyl)methyl]benzeneacetate (ACI)
    • Loxoprofen Impurity 11
    • Inchi： 1S/C16H20O3/c1-11(16(18)19-2)13-8-6-12(7-9-13)10-14-4-3-5-15(14)17/h6-9,11,14H,3-5,10H2,1-2H3
    • InChI Key： ULWVQWBFONIXFV-UHFFFAOYSA-N
    • SMILES： O=C(C(C)C1C=CC(CC2CCCC2=O)=CC=1)OC

Loxoprofen Impurity 11 Production Method

Production Method 1

81762-92-7 81762-92-7
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Bis(1,5-cyclooctadiene)nickel Solvents: Toluene ;  18 h, rt
Reference
Ni-catalyzed direct alcoholysis of N-acylpyrrole-type tertiary amides under mild conditions
Chen, Hang; Chen, Dong-Huang; Huang, Pei-Qiang, Science China: Chemistry, 2020, 63(3), 370-376

Production Method 2

68767-14-6 68767-14-6
81762-92-7 81762-92-7
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  15 min, rt; rt → 0 °C
1.2 Reagents: Water
Reference
Amide-Ligand-Promoted Silver-Catalyzed C-H Fluorination via Radical/Polar Crossover
Yamashita, Kenji ; Fujiwara, Yuki; Hamashima, Yoshitaka, Journal of Organic Chemistry, 2023, 88(3), 1865-1874

Production Method 3

2056022-10-5 2056022-10-5
81762-92-7 81762-92-7
Reaction Conditions
1.1 Reagents: Hexamethylphosphoramide ,  Trichlorosilane Solvents: Dichloromethane ;  15 min, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Boryl Radical Activation of Benzylic C-OH Bond: Cross-Electrophile Coupling of Free Alcohols and CO2 via Photoredox Catalysis
Li, Wen-Duo; Wu, Yang; Li, Shi-Jun ; Jiang, Yi-Qian; Li, Yan-Lin; et al, Journal of the American Chemical Society, 2022, 144(19), 8551-8559

Production Method 4

99807-54-2 99807-54-2
19980-43-9 19980-43-9
81762-92-7 81762-92-7
Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  rt → 60 °C; 6 h, 60 °C
Reference
Synthesis of loxoprofen sodium
Feng, Jiao; Pan, He-lin; Yu, Yan-kun; Long, Zhong-zhu; Cai, Shui-hong, Huaxue Shiji, 2016, 38(1), 88-90

Loxoprofen Impurity 11 Raw materials

Loxoprofen Impurity 11 Preparation Products

Loxoprofen Impurity 11 Related Literature

81762-92-7 (Loxoprofen Impurity 11) Related Products

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